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Compound of Interest

Compound Name: 1,3-Dioxan-5-ol

Cat. No.: B053867

An In-depth Technical Guide to 1,3-Dioxan-5-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
structural representation of 1,3-Dioxan-5-ol, a heterocyclic organic compound with applications
in organic synthesis and as an intermediate in various chemical industries.

Core Chemical Data

The fundamental chemical properties of 1,3-Dioxan-5-ol are summarized below. This data is
essential for its application in experimental design and chemical synthesis.

Parameter Value Citations
Chemical Formula C4HsOs [LI[2]031[41[5]116]
Molecular Weight 104.10 g/mol [4161[7]
104.1045 g/mol [21[3]

104.105 g/mol [1]

Synthesis of 1,3-Dioxan-5-ol: Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 1,3-Dioxan-5-ol. The
primary method for synthesizing 1,3-dioxanes is the acid-catalyzed condensation of a carbonyl
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compound with a 1,3-diol. For 1,3-Dioxan-5-ol, this involves the reaction of formaldehyde with
glycerol.

Reaction: Formaldehyde + Glycerol - 1,3-Dioxan-5-ol + Water
Materials:

e Glycerol (1.0 equivalent)

o Paraformaldehyde (1.1 equivalents)

e p-Toluenesulfonic acid (p-TSA) (0.01-0.05 equivalents)

o Toluene

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Dean-Stark apparatus

» Condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel

» Rotary evaporator

Procedure:

o Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark apparatus, a condenser,
and a magnetic stir bar.
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o Reagent Addition: To the flask, add glycerol, paraformaldehyde, a catalytic amount of p-
toluenesulfonic acid, and toluene. The volume of toluene should be sufficient to facilitate the
azeotropic removal of water.

o Reaction: Heat the mixture to reflux with vigorous stirring. Water will be collected in the
Dean-Stark trap as an azeotrope with toluene.

e Monitoring: Continue the reflux until no more water is collected in the trap, which indicates
the completion of the reaction. The reaction progress can also be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Workup:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the
acid catalyst.

o Follow with a wash with water and then brine.
e Drying and Concentration:
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter the drying agent.
o Remove the toluene under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by vacuum distillation or column
chromatography to obtain pure 1,3-Dioxan-5-ol.

Visualizing the Structure of 1,3-Dioxan-5-ol

The chemical structure of 1,3-Dioxan-5-ol is a six-membered ring containing two oxygen
atoms at the 1 and 3 positions and a hydroxyl group at the 5 position.
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Caption: Chemical structure of 1,3-Dioxan-5-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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